Cas no 941957-51-3 (N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide)

• Product Name: N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide
• CAS No: 941957-51-3
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5506142
• Update Time: 2025-05-25

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide

• Inchi： 1S/C13H16N2O3/c1-9(16)14-10-5-6-12(18-2)11(8-10)15-7-3-4-13(15)17/h5-6,8H,3-4,7H2,1-2H3,(H,14,16)
• InChI Key： ISZNSQYDFAXLIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(N2CCCC2=O)=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide

Introduction to N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS No. 941957-51-3)

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide, a compound with the chemical identifier CAS No. 941957-51-3, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide consists of a phenylacetamide core substituted with a methoxy group at the 4-position and a 2-oxopyrrolidinyl moiety at the 3-position. This specific arrangement of functional groups contributes to its distinct chemical and pharmacological characteristics. The presence of the oxopyrrolidinyl group is particularly noteworthy, as it is often associated with enhanced binding affinity and selectivity in biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the oxopyrrolidinyl scaffold. These derivatives have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The methoxy group further modulates the pharmacokinetic properties of the molecule, potentially improving its bioavailability and metabolic stability.

One of the most compelling aspects of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide is its interaction with biological targets. Preliminary studies have suggested that this compound may exert its effects by modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These interactions are of significant interest due to their implications in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide presents unique challenges due to the complexity of its molecular framework. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as solid-phase synthesis and flow chemistry have been instrumental in streamlining the production process, making it more efficient and scalable for further research and development.

Recent breakthroughs in computational chemistry have also played a crucial role in understanding the behavior of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide. Molecular modeling studies have provided insights into its binding mode with target proteins, helping researchers optimize its structure for improved efficacy and reduced side effects. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's pharmacological profile.

In clinical settings, the potential therapeutic applications of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylacetamide are being actively explored. Phase I clinical trials have begun to evaluate its safety and tolerability in human subjects, with preliminary results indicating favorable pharmacokinetic profiles. These trials are expected to pave the way for larger-scale studies aimed at assessing its efficacy in treating various medical conditions.

The regulatory landscape for new pharmaceutical compounds like N-4-methoxy-3-(2-oxopyrrolidin-1-y l)phenylacetamide is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced under controlled conditions, maintaining consistent quality and purity. This adherence to regulatory standards is essential for advancing the compound through clinical trials and eventual market approval.

The economic impact of developing new drugs like N-4-methoxy -3-(2 -oxopy r r oli d i n -1 -y l ) ph e n y l ace t am ide cannot be overstated. Pharmaceutical companies invest substantial resources in research and development, driven by the potential to address unmet medical needs and improve patient outcomes. The success of such endeavors not only benefits patients but also stimulates innovation within the chemical and pharmaceutical industries.

Future directions for research on N -4 -meth oxy -3 -( 2 - o x o p y r r oli d i n -1 -y l ) ph e n y l ace t am ide include exploring novel synthetic routes, investigating its interactions with additional biological targets, and conducting long-term toxicity studies. These efforts are crucial for expanding our understanding of the compound's potential benefits and limitations. Collaborative efforts between academic researchers, industry scientists, and clinical investigators will be essential in driving these advancements forward.

In conclusion, N -4 -meth oxy -3 -( 2 - o x o p y r r oli d i n -1 -y l ) ph e n y l ace t am ide (CAS No .941957 -51 -3) represents a significant area of interest in pharmaceutical research due to its unique structure and promising biological activity. The ongoing studies into its pharmacological effects, synthetic methodologies, and clinical applications highlight its potential as a valuable therapeutic agent. As research continues to unfold, this compound is poised to make meaningful contributions to medicine and healthcare.